N-[(E)-1-(2-fluorophenyl)ethylideneamino]benzamide

• Molecular Formula: C15H13FN2O
• Molecular Weight: 256.27 g/mol
• IUPAC Name: N-[(E)-1-(2-fluorophenyl)ethylideneamino]benzamide
• InChI: InChI=1S/C15H13FN2O/c1-11(13-9-5-6-10-14(13)16)17-18-15(19)12-7-3-2-4-8-12/h2-10H,1H3,(H,18,19)/b17-11+
• InChI Key: LSAPTPWUWQYFGK-GZTJUZNOSA-N
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=CC=C1)/C2=CC=CC=C2F
• SMILES: CC(=NNC(=O)C1=CC=CC=C1)C2=CC=CC=C2F

Description

N-[1-(2-fluorophenyl)ethylideneamino]benzamide is a member of benzoic acids.

Scientific Research Applications

Synthesis and Properties

• Synthesis and Spectral Analysis : N-[(E)-1-(2-fluorophenyl)ethylideneamino]benzamide and its derivatives have been synthesized through solvent-free methods, showing high yields and purity. The spectral data of these compounds have been correlated with Hammett substituent constants to understand the effects of substituents on spectral group absorptions (Thirunarayanan & Sekar, 2013).

• Crystal Structure and Polymorphism : The crystal structure of related fluorine-containing benzamides has been explored, revealing interesting features like disorder and concomitant polymorphism. These studies help in understanding the molecular conformation and intermolecular interactions within these compounds (Chopra & Row, 2008).

Medical and Biological Applications

• Anticonvulsant Activity : Some analogues of this compound have been studied for their anticonvulsant activity. The derivatives have shown potential in various anticonvulsant models, suggesting their potential use in treating seizures (Lambert et al., 1995).

• Antipsychotic Properties : Certain benzamide derivatives have shown dopamine antagonistic activity, indicating their potential as antipsychotic drugs. This research helps in understanding the structure-activity relationship of these compounds (van Wijngaarden et al., 1987).

• Cancer Research : Some derivatives of this compound have been explored for their role in cancer cell proliferation and as histone deacetylase inhibitors, indicating their potential in cancer therapy (Saito et al., 1999).

Chemical and Physical Applications

• Fluorescence Sensing : Some benzamide derivatives have been developed as fluorescent sensors, demonstrating the ability to detect certain ions. This highlights the application of these compounds in chemical sensing and analysis (Suman et al., 2019).

• Radioprotective Activity : Research on fluorine-containing amides related to this compound has shown potential in radioprotection, suggesting their application in protecting against radiation-induced damage (Vasil'eva & Rozhkov, 1992).